![molecular formula C32H44O2 B1170137 2-Naphthalenesulfonic acid, 5(or 8)-amino-8(or 5)-[(4-hydroxyphenyl)amino]-, reaction products with CAS No. 1327-69-1](/img/no-structure.png)
2-Naphthalenesulfonic acid, 5(or 8)-amino-8(or 5)-[(4-hydroxyphenyl)amino]-, reaction products with
Overview
Description
The compound “2-Naphthalenesulfonic acid, 5(or 8)-amino-8(or 5)-[(4-hydroxyphenyl)amino]-, reaction products with” is also known as 1,7-Cleve’s acid . It is a type of organic aromatic compound that contains a naphthalene moiety carrying a sulfonic acid group . The crystal structure of this compound depicts the presence of a sulfonate-aminium group zwitterion .
Synthesis Analysis
The synthesis of this compound involves many reactions. For instance, fusion with sodium hydroxide followed by acidification gives 2-naphthol . It is an intermediate in the formation of 2,6-, 2,7- and 1,6-naphthalene disulfonic acids as well as 1,3,6-naphthalenetrisulfonic acid .Molecular Structure Analysis
The molecular formula of this compound is C10H9NO3S . Its molecular weight is 223.248 . The 3D structure of this compound can be viewed using Java or Javascript .Chemical Reactions Analysis
Naphthalene-2-sulfonic acid undergoes many reactions, some of which are or were of commercial interest . Fusion with sodium hydroxide followed by acidification gives 2-naphthol . It is an intermediate in the formation of 2,6-, 2,7- and 1,6-naphthalene disulfonic acids as well as 1,3,6-naphthalenetrisulfonic acid .Physical And Chemical Properties Analysis
The compound is a solid . It is soluble in 1N NH4OH, forming a clear, brown solution . The compound has a melting point of ≥300 °C .properties
CAS RN |
1327-69-1 |
|---|---|
Product Name |
2-Naphthalenesulfonic acid, 5(or 8)-amino-8(or 5)-[(4-hydroxyphenyl)amino]-, reaction products with |
Molecular Formula |
C32H44O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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